Cas no 29655-34-3 (Urea,N'-(2-chloroethyl)-N-methyl-N-nitroso-)

• Product Name: Urea,N'-(2-chloroethyl)-N-methyl-N-nitroso-
• CAS No: 29655-34-3
• MF: C₄H₈ClN₃O₂
• MW: 165.578219413757
• CID: 259648
• PubChem ID: 101391
• Update Time: 2025-04-19

Urea,N'-(2-chloroethyl)-N-methyl-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• Urea,N'-(2-chloroethyl)-N-methyl-N-nitroso-
• 1-Methyl-3-(2-chloroethyl)-1-nitrosourea
• 1-Methyl-d3-3-nitro-1-nitrosoguanidine
• Guanidine, 1-methyl-d3-3-nitro-1-nitroso-
• N-Nitroso-N-methyl-D3-N'-nitroguanidin
• N-Nitroso-N-methyl-N'-(2-chlor-ethyl)-harnstoff
• N'-(2-Chloroethyl)-N-methyl-N-nitrosourea
• 29655-34-3
• Urea, N'-(2-chloroethyl)-N-methyl-N-nitroso- (9CI)
• A876180
• Urea, 1-(2-chloroethyl)-3-methyl-3-nitroso-
• Chloroethylmethylnitrosourea
• ST6XK3LGR3
• DTXSID90183831
• NSC409935
• 3-(2-Chloroethyl)-1-methyl-1-nitrosourea
• Urea, 3-(2-chloroethyl)-1-methyl-1-nitroso-
• NSC-409935
• Urea, N'-(2-chloroethyl)-N-methyl-N-nitroso-
• AKOS006387435
• BRN 2356474
• NSC 409935

• Inchi： 1S/C4H8ClN3O2/c1-8(7-10)4(9)6-3-2-5/h2-3H2,1H3,(H,6,9)
• InChI Key： LQTIRBDBDLBOTK-UHFFFAOYSA-N
• SMILES： ClCCNC(N(C)N=O)=O

Computed Properties

• Exact Mass: 165.03064
• Monoisotopic Mass: 165.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.37
• Refractive Index: 1.531
• PSA: 61.77
• LogP: 0.93890